1-(5-bromo-2-prop-2-enoxyphenyl)-N-methylmethanimine oxide

• IUPAC Name: 1-(5-bromo-2-prop-2-enoxyphenyl)-N-methylmethanimine oxide
• InChI: InChI=1S/C11H12BrNO2/c1-3-6-15-11-5-4-10(12)7-9(11)8-13(2)14/h3-5,7-8H,1,6H2,2H3/b13-8+
• InChI Key: FTBXOECOOWBYBL-MDWZMJQESA-N
• Canonical SMILES: C[N+](=CC1=C(C=CC(=C1)Br)OCC=C)[O-]
• Isomeric SMILES: C/[N+](=C\C1=C(C=CC(=C1)Br)OCC=C)/[O-]
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol

Description

The compound “1-(5-bromo-2-prop-2-enoxyphenyl)-N-methylmethanimine oxide” is also known as (NE)-N-[1-(5-bromo-2-prop-2-enoxyphenyl)ethylidene]hydroxylamine. It is a chemical compound with the molecular formula C11H12BrNO2.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and molecular weight. For this compound, the molecular weight is 270.12248. Other specific physical and chemical properties were not found in the available resources.

Scientific Research Applications

Regio- and Chemoselective Bromination

The study by Shirinian et al. (2012) discusses the regio- and chemoselective bromination of 2,3-diarylcyclopent-2-en-1-ones, highlighting the potential for synthesizing bromo-substituted compounds with high efficiency. This process is crucial for creating important synthons in organic synthesis, which can be applied to a wide range of scientific research areas, including pharmaceuticals and materials science (Shirinian et al., 2012).

Synthesis and Antibacterial Activity

Prasad et al. (2006) investigated the synthesis and antibacterial activity of new 2-aryloxy-6-bromo-3-(4-chlorophenyl)-3,4-dihydrobenzo[e][1,3,2]oxazaphosphinine 2-oxides. The synthesis involved the reaction of brominated phenols with aryl phosphorodichloridates, leading to compounds with evaluated antibacterial activity. This highlights the potential application of brominated compounds in developing new antibacterial agents (Prasad et al., 2006).

Facile Synthesis of Isoindoles

Kuroda and Kobayashi (2015) developed a method for the synthesis of 1-substituted 3-alkoxy-1H-isoindoles, starting from bromo-substituted benzenes. This process underscores the utility of brominated precursors in synthesizing complex heterocyclic structures, which are important in various fields of chemistry and pharmacology (Kuroda & Kobayashi, 2015).

Safety and Hazards

Information on the safety and hazards of this compound was not found in the available resources. As a general rule, all chemicals should be handled with appropriate safety precautions to prevent harm.